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Compound of Interest

Compound Name: Chloroxylenol (Standard)

Cat. No.: B1207549

Chloroxylenol (PCMX), a common antiseptic and disinfectant, requires careful handling and
disposal to ensure the safety of laboratory personnel and to prevent environmental
contamination. Adherence to proper disposal procedures is crucial due to its potential as a skin
irritant, eye irritant, and its toxicity to aquatic life.[1][2] This guide provides essential information
for the safe and compliant disposal of chloroxylenol waste generated in research, scientific,
and drug development settings.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes safety glasses with side shields or goggles, chemical-
resistant gloves (such as impervious gloves), and a lab coat or long-sleeved clothing.[1] Work
should be conducted in a well-ventilated area to avoid inhalation of any dust or vapors.[3] In
case of accidental contact, flush the affected skin or eyes with copious amounts of water for at
least 15 minutes and seek medical attention if irritation persists.[1][4]

Step-by-Step Disposal Protocol for Chloroxylenol
Waste

The primary principle for the disposal of chloroxylenol is to treat it as a hazardous waste and to
follow all local, state, and federal environmental regulations.[4]

e Segregation of Waste:
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o Do not mix chloroxylenol waste with other waste streams.

o Collect all solid chloroxylenol waste, including contaminated materials like gloves, paper
towels, and empty containers, in a dedicated and clearly labeled hazardous waste
container.

o Aqueous solutions containing chloroxylenol should also be collected in a separate, labeled
container for hazardous liquid waste.

o Container Labeling:

o The waste container must be clearly and accurately labeled with the words "Hazardous
Waste" and the chemical name "Chloroxylenol."

o Include the concentration and any other components of the waste mixture.
o Ensure the date of accumulation is recorded on the label.
o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[3]

o Keep the container tightly closed to prevent spills or the release of vapors.[3]
e Arranging for Disposal:

o Dispose of the contents and the container through an approved and licensed waste
disposal company.[1]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste. They will have established procedures
and contracts with certified waste handlers.

o Never pour chloroxylenol solutions down the drain or dispose of solid chloroxylenol in the
regular trash, as it is toxic to aquatic life.[1]

e Spill Management:
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[e]

In the event of a spill, immediately alert personnel in the area.
o Wearing appropriate PPE, contain the spill.

o For solid spills, carefully sweep or vacuum the material and place it into a labeled
hazardous waste container.[3] Avoid generating dust.[3]

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o Clean the spill area thoroughly with soap and water.

Summary of Chloroxylenol Safety and Disposal
Information
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Characteristic

Description

Citation

Chemical Name

Chloroxylenol (4-Chloro-3,5-
dimethylphenol)

[3]

CAS Number

88-04-0

[1]

Primary Hazards

Harmful if swallowed, causes
skin irritation, may cause an
allergic skin reaction, causes

serious eye irritation.

[2]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects.

[2]

Required PPE

Safety glasses or goggles,
chemical-resistant gloves,

protective clothing.

[1]

Disposal Method

Dispose of as hazardous
waste through an approved
waste disposal plant in
accordance with local, state,

and federal regulations.

[1]14]

Incompatible Materials

Strong oxidizing agents, strong
bases.

[3]

Chloroxylenol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

chloroxylenol waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://chemecosmetics.com/wp-content/uploads/2023/04/Chloroxylenol-PCMX_SDS_REV_21.05.2019.pdf
https://www.spectrumchemical.com/media/sds/CH136_AGHS.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-080_GB.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-080_GB.pdf
https://www.spectrumchemical.com/media/sds/CH136_AGHS.pdf
https://www.spectrumchemical.com/media/sds/CH136_AGHS.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11121.pdf?1522690765
https://chemecosmetics.com/wp-content/uploads/2023/04/Chloroxylenol-PCMX_SDS_REV_21.05.2019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Chloroxylenol Waste Generated

T
1
1
: Potential Event
1
1

Ensure PPE is on

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Segregate Waste
(Solid vs. Liquid)

Contain and Clean Up Spill
(Absorb liquid, sweep solid)

Solid Waste Liquid Waste Place spill cleanup
(Contaminated materials, excess chemical) (Aqueous solutions) materials in container

Place in a Labeled,
Sealed Hazardous Waste Container

Store in Designated
Secure Area

i

Contact Institutional EHS for Pickup
by a Licensed Waste Disposal Service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of chloroxylenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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